Cas no 2524-64-3 (Diphenyl Chlorophosphonate)

• Product Name: Diphenyl Chlorophosphonate
• CAS No: 2524-64-3
• MF: C₁₂H₁₀ClO₃P
• MW: 268.632763385773
• MDL: MFCD00003030
• CID: 43114
• PubChem ID: 75654
• Update Time: 2026-04-28

Diphenyl Chlorophosphonate Chemical and Physical Properties

Names and Identifiers

• Diphenyl chlorophosphate
• Diphenyl phosphorochloridate
• Diphenylphosphoryl Chloride
• Diphenyl phosphorochoridate
• Phosphorochloridic acid
• diphenyl ester
• Chlorodiphenoxyphosphine oxide
• Diphenoxychlorophosphine oxide
• Diphenyl chloridophosphate
• Diphenyl phosphochloridate
• Diphenylchlorophosphonate
• Diphenylphosphoric acid monochloride
• Diphenylphosphorus oxychloride
• O,O-Diphenyl chlorophosphate
• Phosphorochloridic acid diphenyl ester
• chlorophosphoric acid diphenyl ester
• phosphoric acid diphenyl ester chloride
• [chloro(phenoxy)phosphoryl]oxybenzene
• iphenyl chlorophosphate
• Chlorodiphenyl Phosphate
• Chlorophosphoric acid di
• diphenoxyphosphinyl chloride
• diphenoxyphosphoryl chloride
• Diphenyl chlorophosphate,Diphenyl phosphorochloridate
• diphenylchloropho
• Diphenyl phosphoryl chloride
• DIPHENYL PHOSPHOROCHLORATE
• 1KEE9757OT
• DTXSID2044892
• EN300-23920
• CHEMBL3188224
• SCHEMBL122230
• Tox21_301665
• NCGC00256112-01
• D1059
• diphenylchlorophosphate
• Diphenyichiorophosphate
• Diphenyl chloridophosphate #
• Q10266258
• (chloro-phenoxy-phosphoryl)oxybenzene
• AKOS000121125
• PHENYL PHOSPHOROCHLORIDITE
• MFCD00003030
• CHLOROPHOSPHONIC ACID DIPHENYL ESTER
• Diphenyl phosphoryl chloride, 99%
• 2524-64-3
• InChI=1/C12H10ClO3P/c13-17(14,15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H
• NSC-43771
• AI3-52364
• (PhO)2POCl
• BHIIGRBMZRSDRI-UHFFFAOYSA-
• FT-0625227
• o,o-Diphenylphosphorochloridate
• Phosphorochloridic acid, diphenyl ester
• UNII-1KEE9757OT
• DIPHENYL PHOSPHORYL CHLORIDE [MI]
• CS-0011542
• NSC43771
• Phenyl phosphorochloridate ((PhO)2ClPO)
• EINECS 219-759-6
• NSC 43771
• C12H10ClO3P
• (PhO)2POCI
• Diphenyl phosphoryl chloride, 96%
• NS00003953
• CAS-2524-64-3
• diphenyl chlorophosphonate
• diphenyl-chlorophosphate
• Q-100324
• EC 219-759-6
• DTXCID0024892
• Diphenylphosphorylchloridate
• Phosphoric acid chloride diphenyl ester
• DPOC
• Diphenyl chlorophosphate,98%
• STL280429
• DB-002702
• Diphenyl Chlorophosphonate

• MDL： MFCD00003030
• Inchi： 1S/C12H10ClO3P/c13-17(14,15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H
• InChI Key： BHIIGRBMZRSDRI-UHFFFAOYSA-N
• SMILES： ClP(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1
• BRN： 654130

Computed Properties

• Exact Mass: 268.00600
• Monoisotopic Mass: 268.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.296 g/mL at 25 °C(lit.)
• Melting Point: 314-316℃/272mm; 212-215℃/21mm; 134℃/0.1mm
• Boiling Point: 314-316 °C/272 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.55(lit.)
• Water Partition Coefficient: May decompose OSE
• PSA: 45.34000
• LogP: 4.49130
• Vapor Pressure: 10 mmHg ( 190 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in dichloromethane or tetrahydrofuran.

Diphenyl Chlorophosphonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45-S7-S24/25-S23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Diphenyl Chlorophosphonate

Introduction to Diphenyl Chlorophosphonate (CAS No. 2524-64-3)

Diphenyl Chlorophosphonate, with the chemical formula C₁₂H₉Cl₂O₃P and the CAS number 2524-64-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications and its role as a precursor in the synthesis of various pharmacologically active molecules.

The structure of Diphenyl Chlorophosphonate consists of a phosphonate group attached to two phenyl rings, making it a valuable intermediate in organic synthesis. The presence of chlorine atoms enhances its reactivity, allowing for further functionalization and modification. These characteristics have made it a staple in the laboratory for researchers exploring new synthetic pathways and drug development strategies.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds that can modulate biological pathways effectively. Diphenyl Chlorophosphonate has emerged as a key player in this domain, particularly in the development of kinase inhibitors and other targeted therapies. Its ability to act as a chiral auxiliary or a ligand in catalytic systems has opened up new avenues for drug discovery.

One of the most compelling aspects of Diphenyl Chlorophosphonate is its role in the synthesis of novel heterocyclic compounds. Researchers have leveraged its reactivity to develop complex molecular architectures that exhibit potent biological activity. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression, making it a valuable asset in oncology research.

The chemical properties of Diphenyl Chlorophosphonate also make it an attractive candidate for material science applications. Its stability under various conditions and its ability to form stable complexes with metals have led to its use in the development of novel catalysts and functional materials. These advancements highlight the compound's versatility beyond traditional pharmaceutical applications.

Recent studies have focused on the environmental impact and sustainability of using Diphenyl Chlorophosphonate in synthetic processes. Researchers are exploring greener alternatives and optimizing synthetic routes to minimize waste and energy consumption. This aligns with the broader goal of sustainable chemistry, which aims to develop processes that are environmentally friendly and economically viable.

The pharmacological potential of derivatives of Diphenyl Chlorophosphonate continues to be a focal point for academic and industrial researchers. Novel analogs are being designed and synthesized with the hope of identifying compounds that can treat a wide range of diseases more effectively than existing therapies. The compound's structural flexibility allows for extensive modifications, enabling the creation of molecules with tailored properties.

In conclusion, Diphenyl Chlorophosphonate (CAS No. 2524-64-3) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research progresses, we can expect even more exciting applications and discoveries involving this remarkable compound.